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Compound of Interest

Compound Name: dmDNA31

Cat. No.: B12432469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of dmDNA31,

a potent rifamycin-class antibiotic. The following procedural guidance is intended to ensure the

safe use of this compound in a laboratory setting and to provide a framework for operational

and disposal plans.

Substance Information
Identifier Description

Name dmDNA31

Chemical Name
4-dimethylamino piperidino-hydroxybenzoxazino

rifamycin

Synonyms Rifalog

Class Rifamycin-class antibiotic

Primary Use

Payload in antibody-antibiotic conjugates

(AACs) for research and development against

bacterial infections, particularly Staphylococcus

aureus.[1][2][3]

Mechanism of Action

Inhibits bacterial DNA-dependent RNA

polymerase, thereby blocking RNA synthesis.[1]

[2]
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Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling dmDNA31. The required level of

protection is based on the potential for exposure to a potent antibiotic compound.

Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves
To prevent skin contact.

Lab Coat Standard laboratory coat
To protect skin and personal

clothing.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or aerosols.

Respiratory Protection

Not generally required for

small quantities in solution.

Use a certified respirator (e.g.,

N95) if creating aerosols or

handling powders.

To prevent inhalation of

airborne particles.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of dmDNA31 and to ensure

the safety of laboratory personnel.

Condition Guideline

Storage Temperature

Store at -20°C for short-term storage (up to 1

month) and -80°C for long-term storage (up to 6

months).[1]

Handling

Handle in a well-ventilated area. For procedures

with a risk of aerosolization, use a chemical

fume hood or biological safety cabinet.

Contamination

Avoid contact with skin, eyes, and clothing. In

case of contact, rinse the affected area

immediately with copious amounts of water.
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Spill and Disposal Procedures
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Procedure Steps

Spill Cleanup

1. Alert others in the area. 2. Wear appropriate

PPE. 3. For liquid spills, absorb with an inert

material (e.g., vermiculite, sand). 4. For solid

spills, carefully scoop the material to avoid

raising dust. 5. Place the contained spill and

cleanup materials into a sealed, labeled

container for hazardous waste. 6. Clean the spill

area with a suitable disinfectant or detergent.

Waste Disposal

1. All materials contaminated with dmDNA31

(e.g., pipette tips, tubes, gloves) must be

disposed of as hazardous chemical waste. 2.

Follow all local, state, and federal regulations for

hazardous waste disposal.

Experimental Protocols
Mechanism of Action of dmDNA31
The primary mechanism of action for dmDNA31 is the inhibition of bacterial DNA-dependent

RNA polymerase. This process is crucial for bacterial survival as it is responsible for

transcribing genetic information from DNA to RNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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